Cas no 1872262-73-1 (1-(Tert-butyl) 4-(1,3-dioxoisoindolin-2-YL) piperidine-1,4-dicarboxylate)

1-(Tert-butyl) 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate is a versatile intermediate in organic synthesis, particularly valued for its dual functionalization of the piperidine scaffold. The tert-butyl and phthalimide (1,3-dioxoisoindolin-2-yl) protecting groups enhance selectivity in multi-step reactions, enabling controlled deprotection for targeted modifications. Its stable yet reactive nature makes it suitable for constructing complex heterocycles and peptidomimetics. The compound’s crystalline form ensures high purity, while its compatibility with standard coupling reagents facilitates applications in medicinal chemistry and drug discovery. Its structural features support efficient N-alkylation or acylation, offering flexibility in synthesizing pharmacophores or chiral auxiliaries. This intermediate is particularly useful in developing bioactive molecules with precise stereochemical requirements.

1-(Tert-butyl) 4-(1,3-dioxoisoindolin-2-YL) piperidine-1,4-dicarboxylate structure

1872262-73-1 structure

Product Name:1-(Tert-butyl) 4-(1,3-dioxoisoindolin-2-YL) piperidine-1,4-dicarboxylate

CAS No:1872262-73-1

MF:C₁₉H₂₂N₂O₆

MW:374.387785434723

CID:5086159

PubChem ID:154719695

Update Time:2025-06-06

1-(Tert-butyl) 4-(1,3-dioxoisoindolin-2-YL) piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- AT20768
- 1-(TERT-BUTYL) 4-(1,3-DIOXOISOINDOLIN-2-YL) PIPERIDINE-1,4-DICARBOXYLATE
- 1-O-tert-butyl 4-O-(1,3-dioxoisoindol-2-yl) piperidine-1,4-dicarboxylate
- 1-tert-butyl 4-(1,3-dioxoisoindol-2-yl) piperidine-1,4-dicarboxylate
- SCHEMBL22715442
- EN300-6520333
- 1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,4-dicarboxylate
- MFCD32862308
- 1-t-Butyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate
- 1872262-73-1
- DB-132155
- 1-(Tert-butyl) 4-(1,3-dioxoisoindolin-2-YL) piperidine-1,4-dicarboxylate
- Inchi： 1S/C19H22N2O6/c1-19(2,3)26-18(25)20-10-8-12(9-11-20)17(24)27-21-15(22)13-6-4-5-7-14(13)16(21)23/h4-7,12H,8-11H2,1-3H3
- InChI Key： UFRJUMUSTXGUPA-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)=O

Computed Properties

Exact Mass: 374.14778643g/mol
Monoisotopic Mass: 374.14778643g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 609
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 93.2

1-(Tert-butyl) 4-(1,3-dioxoisoindolin-2-YL) piperidine-1,4-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1496205-250mg	1-(tert-Butyl) 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	97%	250mg	$28.0	2024-04-22
Ambeed	A1496205-1g	1-(tert-Butyl) 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	97%	1g	$66.0	2024-04-22
Ambeed	A1496205-5g	1-(tert-Butyl) 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	97%	5g	$235.0	2024-04-22
Enamine	EN300-6520333-0.05g	1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	95%	0.05g	$135.0	2023-05-26
Enamine	EN300-6520333-0.1g	1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	95%	0.1g	$202.0	2023-05-26
Enamine	EN300-6520333-0.25g	1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	95%	0.25g	$289.0	2023-05-26
Enamine	EN300-6520333-0.5g	1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	95%	0.5g	$480.0	2023-05-26
Enamine	EN300-6520333-1.0g	1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	95%	1g	$614.0	2023-05-26
Enamine	EN300-6520333-2.5g	1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	95%	2.5g	$1202.0	2023-05-26
Enamine	EN300-6520333-5.0g	1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,4-dicarboxylate	1872262-73-1	95%	5g	$1779.0	2023-05-26